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Compound Name: Sulfatides
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An In-depth Technical Guide to the Structure of Sulfatide

Introduction to Sulfatide

Sulfatide, chemically known as 3-O-sulfogalactosylceramide, is a sulfated glycosphingolipid
that stands as a critical component of cellular membranes, particularly within the nervous
system.[1][2] It was first isolated from the human brain by Johann Ludwig Wilhelm Thudichum
in 1884.[1][3] As a major constituent of the myelin sheath produced by oligodendrocytes in the
central nervous system (CNS) and Schwann cells in the peripheral nervous system (PNS),
sulfatide accounts for approximately 4-7% of total myelin lipids.[2][3] Beyond its structural role
in myelin, sulfatide is a multifunctional molecule involved in a variety of biological processes,
including protein trafficking, cell adhesion, immune response modulation, and insulin secretion.
[1][2] Dysregulation of its metabolism is implicated in severe pathologies such as the
demyelinating disorder metachromatic leukodystrophy (MLD), Alzheimer's disease, and
Parkinson's disease.[1][2] This guide provides a detailed examination of its molecular structure,
heterogeneity, biosynthesis, and the experimental methods used for its characterization.

Core Molecular Structure

Sulfatide is an amphipathic molecule composed of three primary components: a ceramide
backbone, a galactose sugar moiety, and a sulfate group.[4][5]

o Ceramide Backbone: This lipid core consists of a long-chain sphingoid base (like
sphingosine) linked to a fatty acid via an amide bond.[4] The ceramide portion anchors the
molecule within the lipid bilayer of the cell membrane.
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o Galactose Moiety: A galactose sugar is attached to the C1 hydroxyl group of the ceramide
backbone through a B-glycosidic linkage.[6][7]

o Sulfate Group: The defining feature of sulfatide is a sulfate group attached to the 3rd carbon
of the galactose ring (3-O-sulfation), which imparts a net negative charge to the molecule.[2]

[6]18]

The fundamental structure is a ceramide molecule glycosylated with a 3'-sulfated galactose.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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